Cas no 57422-20-5 ( )

• Product Name: &nbsp
• CAS No: 57422-20-5
• MF: C₁₅H₁₆O₃
• MW: 244.285744667053
• CID: 947017
• PubChem ID: 284720
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• [3-methoxy-4-(4-methylphenoxy)phenyl]methanol
• AC1L61HO
• AC1Q578A
• AG-J-63537
• AR-1A8941
• CTK5A6847
• KST-1A6187
• NSC140896
• NSC-140896
• DTXSID00301069
• DS-007894
• 57422-20-5
•  

• Inchi： 1S/C15H16O3/c1-11-3-6-13(7-4-11)18-14-8-5-12(10-16)9-15(14)17-2/h3-9,16H,10H2,1-2H3
• InChI Key： BTIHQYVBXKBCPO-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C)=CC=1)C1C=CC(CO)=CC=1OC

Computed Properties

• Exact Mass: 244.10998
• Monoisotopic Mass: 244.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 38.69
• LogP: 3.28820

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers